Cas no 941924-76-1 (N-(1,3-benzothiazol-5-yl)-2,2-diphenylacetamide)
N-(1,3-benzothiazol-5-yl)-2,2-diphenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS024468777
- VU0500305-1
- F2806-0210
- N-(1,3-benzothiazol-5-yl)-2,2-diphenylacetamide
- N-(benzo[d]thiazol-5-yl)-2,2-diphenylacetamide
- 941924-76-1
-
- Inchi: 1S/C21H16N2OS/c24-21(23-17-11-12-19-18(13-17)22-14-25-19)20(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-14,20H,(H,23,24)
- InChI Key: GPNDEFDYZSIMKI-UHFFFAOYSA-N
- SMILES: S1C=NC2=C1C=CC(=C2)NC(C(C1C=CC=CC=1)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 344.09833431g/mol
- Monoisotopic Mass: 344.09833431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 70.2Ų
N-(1,3-benzothiazol-5-yl)-2,2-diphenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2806-0210-2μmol |
N-(1,3-benzothiazol-5-yl)-2,2-diphenylacetamide |
941924-76-1 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2806-0210-5μmol |
N-(1,3-benzothiazol-5-yl)-2,2-diphenylacetamide |
941924-76-1 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2806-0210-10μmol |
N-(1,3-benzothiazol-5-yl)-2,2-diphenylacetamide |
941924-76-1 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2806-0210-20μmol |
N-(1,3-benzothiazol-5-yl)-2,2-diphenylacetamide |
941924-76-1 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2806-0210-1mg |
N-(1,3-benzothiazol-5-yl)-2,2-diphenylacetamide |
941924-76-1 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2806-0210-2mg |
N-(1,3-benzothiazol-5-yl)-2,2-diphenylacetamide |
941924-76-1 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2806-0210-3mg |
N-(1,3-benzothiazol-5-yl)-2,2-diphenylacetamide |
941924-76-1 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2806-0210-4mg |
N-(1,3-benzothiazol-5-yl)-2,2-diphenylacetamide |
941924-76-1 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2806-0210-5mg |
N-(1,3-benzothiazol-5-yl)-2,2-diphenylacetamide |
941924-76-1 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2806-0210-10mg |
N-(1,3-benzothiazol-5-yl)-2,2-diphenylacetamide |
941924-76-1 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(1,3-benzothiazol-5-yl)-2,2-diphenylacetamide Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on N-(1,3-benzothiazol-5-yl)-2,2-diphenylacetamide
Professional Introduction to N-(1,3-benzothiazol-5-yl)-2,2-diphenylacetamide (CAS No. 941924-76-1)
N-(1,3-benzothiazol-5-yl)-2,2-diphenylacetamide, a compound with the chemical identifier CAS No. 941924-76-1, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that have garnered considerable attention due to their structural complexity and potential biological activities. The benzothiazole moiety, a key structural feature, is well-documented for its role in various pharmacological applications, while the diphenylacetamide group introduces additional functionality that can modulate biological interactions.
The synthesis and characterization of N-(1,3-benzothiazol-5-yl)-2,2-diphenylacetamide have been subjects of extensive research in recent years. The benzothiazole ring system is known for its versatility in drug design, often serving as a scaffold for compounds with antimicrobial, anti-inflammatory, and anticancer properties. The presence of the diphenylacetamide moiety further enhances the compound's potential by providing a site for hydrogen bonding and other non-covalent interactions with biological targets.
Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular docking studies have been particularly useful in understanding how N-(1,3-benzothiazol-5-yl)-2,2-diphenylacetamide interacts with target proteins. These studies suggest that the compound may exhibit inhibitory effects on enzymes involved in cancer cell proliferation and inflammation pathways. The diphenylacetamide group is particularly noteworthy for its ability to form stable hydrogen bonds with polar residues in protein active sites.
In vitro experiments have begun to validate these computational findings. Initial screening assays have shown promising results regarding the compound's ability to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Additionally, preliminary cytotoxicity assays indicate that N-(1,3-benzothiazol-5-yl)-2,2-diphenylacetamide may exhibit selective toxicity towards certain cancer cell lines without significant effects on normal cells.
The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it has a reasonable bioavailability and stability under physiological conditions. The benzothiazole ring contributes to its solubility in both water and organic solvents, which is advantageous for formulation development. Furthermore, the diphenylacetamide group enhances its metabolic stability by resisting hydrolysis under typical physiological conditions.
One of the most exciting aspects of N-(1,3-benzothiazol-5-yl)-2,2-diphenylacetamide is its potential for further derivatization. Researchers are exploring various modifications to the benzothiazole ring and the diphenylacetamide moiety to optimize its biological activity and pharmacokinetic profile. For instance, introducing fluorine atoms or other halogen substituents could enhance binding affinity and metabolic stability. Additionally, exploring different aromatic substituents on the diphenyl group may reveal novel interactions with biological targets.
The integration of machine learning techniques into drug discovery has also accelerated the development process for compounds like N-(1,3-benzothiazol-5-yl)-2,2-diphenylacetamide. Predictive models can now rapidly screen large libraries of analogs based on structural features and predicted biological activity. This approach has already led to several promising candidates that are being further investigated in preclinical studies.
The future direction of research on this compound includes both in vivo studies and clinical trials if initial results remain positive. Animal models will provide insights into its efficacy and safety profiles before human trials can be considered. Collaborations between academic institutions and pharmaceutical companies are likely to play a crucial role in advancing this research from preclinical stages to market-ready therapies.
In summary, N-(1,3-benzothiazol-5-yl)-2,2-diphenylacetamide represents a promising candidate for further development in pharmaceutical applications. Its unique structural features combined with preliminary biological activity make it an attractive molecule for medicinal chemistry efforts aimed at developing new treatments for various diseases.
941924-76-1 (N-(1,3-benzothiazol-5-yl)-2,2-diphenylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)